Cas no 123-33-1 (Maleic hydrazide)

• Product Name: Maleic hydrazide
• CAS No: 123-33-1
• MF: C₄H₄N₂O₂
• MW: 112.086760520935
• MDL: MFCD00006665
• CID: 36078
• PubChem ID: 87572134
• Update Time: 2025-12-23

Maleic hydrazide Chemical and Physical Properties

Names and Identifiers

• Pyridazine-3,6-diol
• 3,6-Pyridazinediol
• Maleic acid hydrazide
• 1,2-dihydropyridazine-3,6-dione
• Maleic Hydrazine
• 1,2-Dihydropyridazin-3,6-dion
• Maleic hydrazide
• cis-Butenedioic acid hydrazide
• 1,2-Dihydro-3,6-pyridazinedione
• 3,6-Dihydroxypyridazine
• cis-Butenedioic hydrazide
• Maleichydrazide Solution
• 1,2,3,6-tetrahydro-3,6-dioxopyridazine
• 1,2-Dihydro-3,6-pyridazinedione,3,6-Dihydroxypyridazine,3,6-Pyridazinediol
• 3,6-dioxo-1,2,3,6-tetrahydropyridazine
• 6-hydroxy-2H-pyridazin-3-one
• Bos MH
• gotax
• KMH
• MG-T
• MH-30
• MH-40
• Yadi
• Yake
• Fazor
• Malei
• MH
• 3,6-Pyridazinedione, 1,2-dihydro-
• Stuntman
• Vondalhyde
• Antergon
• Vondrax
• Malazide
• Antyrost
• Regulox
• Retard
• Malzid
• Sprout/off
• Sucker-Stuff
• Sprout-Stop
• Super-de-sprout
• De-sprout
• Maintain 3
• De-cut
• Slo-Gro
• Super sucker-stuff
• Regulox 36
• Burtolin
• Mazide
• N,N-Maleoylhydrazine
• 3,6-Dioxopyridazine
• Supe
• AM81137
• NS00005908
• Maleic hydrazide, ReagentPlus(R), 99%
• Fair plus
• EINECS 204-619-9
• Malepin
• CHEBI:81771
• Fair 30
• NCGC00091173-03
• Hydrazide maleique
• Regulox 50 W
• M0015
• Drexel-super P
• NCGC00254570-01
• A805047
• MH 36 BAYER
• Malein 30
• CCRIS 1879
• InChI=1/C4H4N2O2/c7-3-1-2-4(8)6-5-3/h1-2H,(H,5,7)(H,6,8
• SCHEMBL55071
• 1,2,3,6-tetrahydropyridazine-3,6-dione
• maleichydrazide
• RCRA waste no. U148
• Maleic hydrazide acid
• 1,2-Dihydro-3,6-pyradizinedione
• FT-0628116
• HSDB 1162
• NSC-13892
• MALEIC HYDRAZIDE [IARC]
• MALEIC HYDRAZIDE [MI]
• Z57032544
• Rcra waste number U148
• Maleic cyclic hydrazide
• 3, 1,2-dihydro-
• NSC 13892
• Q677933
• Tox21_300662
• MALEIC HYDRAZIDE [HSDB]
• WLN: T6VMMVJ
• 6-Hydroxy-3(2H)-pyridazinone
• TQ7L3FCV66
• AC-11591
• Maleic acid, hydrazide
• NSC13892
• Maleic hydrazide [BSI:ISO]
• ENT 18,870
• Unriprim
• Hydrazide maleique [ISO-French]
• Royal mh-30
• Royal slo-gro
• C18474
• 1,6-pyridazinedione
• Hydrazid kyseliny maleinove
• NCGC00259378-01
• AKOS000121025
• Sorbatran
• Fair PS
• AC-907/30002020
• Super sucker-stuff hc
• MH 30
• BDBM50021573
• NSC48832
• 116595-47-2
• Maleic hydrazide, Vetec(TM) reagent grade, 98%
• Regulox W
• Fair-2
• 1,6-dione
• STR03411
• CS-0007730
• CHEMBL1489913
• EN300-17761
• Super sprout stop
• MALEIC HYDRAZIDE [ISO]
• 6-Hydroxy-2H-pyridazin-2-one
• maleinhydrazid
• Maleic acid cyclic hydrazide
• EPA Pesticide Chemical Code 051501
• KS-5282
• Maleinsaeurehydrazid [German]
• Caswell No. 352
• Maleic hydrazide, PESTANAL(R), analytical standard
• MFCD00006665
• 3(2H)-Pyridazinone, 6-hydroxy-
• MAH
• AI3-18870
• NSC-48832
• 1,2-dihydropyridazine-3,6-dione; 6-hydroxy-3-pyridazinone
• Tox21_201829
• DTXSID9020792
• AKOS000275072
• Super de-sprout
• Hydrazid kyseliny maleinove [Czech]
• HY-59354
• NCGC00091173-04
• Maleinsaeurehydrazid
• NSC-8823
• Fair-plus
• 123-33-1
• UNII-TQ7L3FCV66
• AKOS017269103
• NCGC00091173-02
• DTXCID10792
• W-108414
• CAS-123-33-1
• Maleic acid, cyclic hydrazide
• NSC8823
• F1918-0075
• NCGC00091173-01
• 1,3,6-Tetrahydro-3,6-dioxopyridazine
• 1ST24017
• Pyridazine-3,6(1H,2H)-dione
• DB-028316
• 3,6-Pyridazinediol; Maleic acid hydrazide; Maleic hydrazide
• ALBB-020885
• pyridazine, 3,6-dihydroxy-
• STK357922
• Hydrazide, Maleic Acid
• Maleinsaeurehydrazid (German)
• Suckerstuff
• MSK24017
• 3,6-Dihydroxypyridazine;Pyridazine-3,6-diol;1,2-Dihydropyridazine-3,6-dione
• 3,6Dihydroxypyridazine
• MALEIC HYDRAZIDE (IARC)
• Super desprout
• Hydrazide maleique (ISO-French)
• 6Hydroxy2Hpyridazin3one
• Super suckerstuff HC
• Hydrazide, Maleic
• 6-Hydroxy-3(2H)-pyridazinone /tautomer/
• Decut
• Super suckerstuff
• Superdesprout
• 3,6Pyridazinediol
• 3,6Pyridazinedione, 1,2dihydro
• USEPA/OPP Pesticide Code: 051501
• N,NMaleoylhydrazine
• Maleic hydrazide (Standard)
• Royal MH30
• Sproutstop
• 1,2Dihydropyridazine3,6dione
• Desprout
• 3,6Dioxopyridazine
• HY-59354R
• Fair2
• 600-121-4
• FM15520
• 3(2H)Pyridazinone, 6hydroxy
• 6Hydroxy3(2H)pyridazinone
• Acid Hydrazide, Maleic
• Drexelsuper P
• Maleic hydrazide 30%
• 1,2Dihydro3,6pyradizinedione
• SLOW-IT
• Royal slogro
• 2,3,6Tetrahydro3,6dioxopyridazine
• 6-hydroxy-3-(2h)-pyridazinone

• MDL： MFCD00006665
• Inchi： 1S/C4H4N2O2/c7-3-1-2-4(8)6-5-3/h1-2H,(H,5,7)(H,6,8)
• InChI Key： BGRDGMRNKXEXQD-UHFFFAOYSA-N
• SMILES： O=C1C=CC(NN1)=O
• BRN： 112223

Computed Properties

• Exact Mass: 112.02700
• Monoisotopic Mass: 112.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.8
• Topological Polar Surface Area: 58.2

Experimental Properties

• Color/Form: White crystals
• Density: 1.6
• Melting Point: 299-301 °C (dec.) (lit.)
• Boiling Point: 209.98°C (rough estimate)
• Flash Point: Degrees Fahrenheit:572°F
  Degrees Celsius:300°C
  
• Refractive Index: 1.4610 (estimate)
• Solubility: 4510mg/l
• Water Partition Coefficient: 6 g/L
• PSA: 65.72000
• LogP: -0.93680
• Sensitiveness: Sensitive to humidity
• Merck: 5705
• FEMA: 3272
• Solubility: At 25 ℃, the solubility is about 0.6% in water, 0.1% in ethanol, and 2.4% in dimethylformamide. Its sodium, potassium, ammonium salts and organic phosphates are easily soluble in water. Heat to 260 ℃ to start decomposition. Soluble in hot water, slightly soluble in hot ethanol.

Maleic hydrazide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 36/37/38-68
• Safety Instruction： S26-S36-S45-S36/37/39
• RTECS：UR5950000
• Hazardous Material Identification：
• Toxicity：LD50 orally in rats: 3800-6800 mg/kg; dermally in rabbits: >4000 mg/kg (Ben-Dyke)
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38; R40
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Maleic hydrazide

Professional Introduction to Maleic Hydrazide (CAS No: 123-33-1)

Maleic hydrazide, a compound with the chemical formula C₄H₄N₂O₂ and a CAS number of 123-33-1, is a significant chemical entity in the field of agrochemicals and pharmaceutical research. This compound has garnered considerable attention due to its versatile applications and the recent advancements in its study. The primary focus of this introduction is to provide a comprehensive overview of maleic hydrazide, emphasizing its chemical properties, industrial uses, and the latest research findings.

The molecular structure of maleic hydrazide consists of a maleic acid moiety conjugated with a hydrazine group. This unique configuration imparts distinct reactivity, making it a valuable intermediate in organic synthesis. The compound is typically synthesized through the reaction of maleic anhydride with hydrazine hydrate, a process that highlights its synthetic utility. The reaction proceeds under controlled conditions to ensure high yield and purity, which are critical for its subsequent applications.

In agrochemical applications, maleic hydrazide is widely recognized for its herbicidal properties. It functions by inhibiting plant growth, particularly targeting broadleaf weeds, making it an effective component in formulations designed for crop protection. The mechanism of action involves the disruption of amino acid biosynthesis in plants, which ultimately leads to their death. This selective action has made it a preferred choice for farmers seeking efficient weed control without harming desired crops.

Recent research has delved into the environmental impact and metabolic pathways associated with maleic hydrazide. Studies have shown that while it is effective in controlling weeds, its persistence in soil can pose challenges. However, ongoing research aims to mitigate these issues by exploring degradation pathways and developing formulations that enhance biodegradability. For instance, studies have investigated the role of microbial communities in breaking down maleic hydrazide, offering promising insights into sustainable agricultural practices.

Beyond its agrochemical uses, maleic hydrazide has found applications in pharmaceutical research. Its reactivity with various functional groups makes it a valuable building block in drug synthesis. Researchers have explored its potential in developing novel therapeutic agents, particularly those targeting metabolic disorders and inflammatory conditions. The hydrazine moiety in its structure allows for facile conjugation with other pharmacophores, enhancing drug design flexibility.

The latest advancements in synthetic chemistry have also led to innovative methods for producing derivatives of maleic hydrazide. These derivatives exhibit enhanced properties such as improved solubility and stability, which are crucial for pharmaceutical applications. For example, researchers have developed water-soluble analogs of maleic hydrazide that maintain herbicidal activity while being more environmentally friendly. Such innovations underscore the compound's versatility and potential for future applications.

In conclusion, maleic hydrazide (CAS No: 123-33-1) is a multifaceted compound with significant roles in both agrochemicals and pharmaceuticals. Its unique chemical properties and reactivity make it indispensable in various synthetic processes. The latest research findings continue to expand our understanding of its applications and potential benefits, paving the way for new technologies and sustainable practices. As scientific exploration progresses, the full scope of maleic hydrazide's utility is expected to become even more apparent.